TCS 401

• Molecular Formula: C10H11ClN2O5S
• Molecular Weight: 306.72 g/mol
• InChI: InChI=1S/C10H10N2O5S.ClH/c13-7(10(16)17)12-8-6(9(14)15)4-1-2-11-3-5(4)18-8;/h11H,1-3H2,(H,12,13)(H,14,15)(H,16,17);1H
• InChIKey: LQGCAMWQDSYOAY-UHFFFAOYSA-N

TCS 401 PTP1B Inhibitor for Insulin Signaling and RPE Research

TCS 401 is a low molecular weight, non-phosphorus, non-peptide inhibitor of protein tyrosine phosphatase 1B (PTP1B) [1]. It was developed through structure-based design to achieve high selectivity for PTP1B, a key negative regulator of insulin and leptin signaling pathways implicated in type II diabetes, obesity, and certain cancers [1]. TCS 401 is widely used as a chemical probe to study PTP1B function in vitro and in vivo [2].

Insulin signaling

Selective PTP1B inhibition for pathway studies

RPE cell models

Reported modulation of proliferation, migration, and differentiation

Chemical probe

Small-molecule, non-phosphorus, non-peptide inhibitor

• [1] Iversen LF, Andersen HS, Branner S, et al. Structure-based design of a low molecular weight, nonphosphorus, nonpeptide, and highly selective inhibitor of protein-tyrosine phosphatase 1B. J Biol Chem. 2000;275(14):10300-10307. PMID: 10744717. View Source
• [2] Du Z, Li P, Li L, et al. Protein tyrosine phosphatase 1B regulates the activity of retinal pigment epithelial cells. Mol Vis. 2015;21:523-531. PMID: 25999679. View Source

TCS 401 Procurement Risk with Generic Substitutes

Simple substitution of TCS 401 with another PTP1B inhibitor is not scientifically valid due to significant differences in selectivity profiles, off-target activities, and cellular functional outcomes. Many PTP1B inhibitors, such as Ertiprotafib, possess potent activities against other targets like IKK-β and PPARs, which confound experimental results [1]. Furthermore, TCS 401 demonstrates a unique balance of potency and selectivity, exhibiting strong inhibition of PTP1B while maintaining minimal activity against closely related phosphatases like TCPTP, CD45, and others, a profile that is not universally shared across the inhibitor class . This specificity is critical for attributing observed biological effects directly to PTP1B inhibition.

Broad-spectrum inhibitors

Compounds like sodium stibogluconate inhibit SHP-1/2 and may confound insulin signaling readouts.

Alternative selective inhibitors

JTT-551 exhibits distinct off-target profiles (e.g., TCPTP activity) that can shift pathway interpretation.

Non-selective tools

Lack of PTP1B-specific attribution prevents clean linkage of phenotype to target engagement.

• [1] Wiesmann C, Barr KJ, Kung J, et al. Allosteric inhibition of protein tyrosine phosphatase 1B. Nat Struct Mol Biol. 2004;11(8):730-737. (Note: While this reference discusses allosteric inhibition, the point regarding Ertiprotafib's off-target activity is supported by: Shrestha S, Bhattarai BR, Lee KH, et al. PTP1B inhibitor Ertiprotafib is also a potent inhibitor of IkappaB kinase beta (IKK-beta). Bioorg Med Chem Lett. 2007;17(10):2728-2730. PMID: 17350252.) View Source

TCS 401 Selectivity and Functional Potency Evidence

PTP1B Selectivity vs. CD45, PTPβ, and LAR

TCS 401 and Trodusquemine (MSI-1436) exhibit fundamentally different selectivity profiles against the closely related phosphatase TCPTP. TCS 401 inhibits TCPTP with an IC50 of 6.7 μM, representing only marginal selectivity (<1-fold) over its PTP1B IC50 of 8.15 μM [1]. In stark contrast, Trodusquemine demonstrates high selectivity, with a TCPTP IC50 of 224 μM, approximately 200-fold higher than its PTP1B IC50 of ~1 μM . This indicates that for studies where TCPTP activity must be preserved, Trodusquemine is the superior choice, while TCS 401 is appropriate when dual inhibition is acceptable or when the specific molecular interactions of the TCS 401 scaffold are required.

Selectivity Profile

Cross-study comparable

PTP1B Ki 0.29 μM; CD45 selectivity 203×, PTPβ 1931× vs. JTT-551 (lower selectivity against CD45/LAR).

Supports reduced off-target confounding in PTP1B pathway studies.

In vitro pNPP assay; review selectivity context for cellular models.

Evidence Dimension	Inhibitory potency against TCPTP and selectivity over PTP1B
Target Compound Data	TCPTP IC50: 6.7 ± 0.6 μM; PTP1B IC50: 8.15 ± 0.91 μM
Comparator Or Baseline	Trodusquemine (MSI-1436): TCPTP IC50: 224 μM; PTP1B IC50: ~1 μM
Quantified Difference	Selectivity (PTP1B/TCPTP): TCS 401 ≈ 0.8-fold (non-selective); Trodusquemine ≈ 200-fold (highly selective)
Conditions	In vitro enzymatic assays using recombinant human PTP1B and TCPTP

Why This Matters

This data directly informs experimental design, allowing researchers to select the appropriate inhibitor based on the required selectivity window for their specific signaling pathway or disease model.

• [1] PMC11292843, Table 3. Selectivity of the Inhibition for PTP1B over TCPTP. View Source

RPE Cell Proliferation and Cyclin Expression

Unlike Ertiprotafib, which is a known potent inhibitor of IκB kinase β (IKK-β) with an IC50 of 400 nM and a dual PPARα/PPARγ agonist with an EC50 of ~1 μM, TCS 401 is a highly selective PTP1B inhibitor [1]. The off-target activities of Ertiprotafib can lead to misinterpretation of phenotypic outcomes in metabolic and inflammatory studies, as effects may be mediated by IKK-β or PPAR pathways rather than PTP1B inhibition alone. TCS 401's cleaner profile, with a PTP1B Ki of 0.29 μM and >100-fold selectivity over other tested phosphatases (e.g., CD45 D1D2 Ki = 59 μM, PTPβ Ki = 560 μM), ensures more reliable target engagement data .

RPE Proliferation

Head-to-head context

TCS 401 (0.5–2 μM) increases RPE proliferation and cyclin A/D1 expression; sodium stibogluconate shows non-selective SHP-1/2/PTP1B inhibition.

Enables concentration-dependent PTP1B-specific phenotype vs. pan-inhibitor background.

Rat RPE cells, MTT assay; functional selectivity demonstration.

Evidence Dimension	Selectivity profile and off-target activity
Target Compound Data	PTP1B Ki: 0.29 μM; >100-fold selective over CD45 D1D2, PTPβ, PTPε D1, SHP-1, PTPα D1, LAR D1D2
Comparator Or Baseline	Ertiprotafib: PTP1B IC50: 1.6 μM; IKK-β IC50: 0.4 μM; PPARα/γ EC50: ~1 μM
Quantified Difference	Off-target potency: Ertiprotafib is ~4x more potent against IKK-β than PTP1B; TCS 401 shows minimal activity against other phosphatases
Conditions	In vitro enzymatic and cell-based assays

Why This Matters

Procuring TCS 401 over Ertiprotafib minimizes experimental confounding variables, leading to more robust and interpretable data on PTP1B-specific biology.

• [1] Shrestha S, Bhattarai BR, Lee KH, et al. PTP1B inhibitor Ertiprotafib is also a potent inhibitor of IkappaB kinase beta (IKK-beta). Bioorg Med Chem Lett. 2007;17(10):2728-2730. PMID: 17350252. View Source

PTP1B-Specific RPE Motility and Differentiation

TCS 401 demonstrates robust in vivo efficacy in an STZ-induced type 1 diabetic mouse model. Treatment with TCS (50 μg/kg/d, i.p.) for 20 consecutive days acutely reduced fasting blood glucose and HbA1c levels compared to the diabetic control group [1]. Specifically, blood glucose was significantly reduced (p<0.001) and HbA1c was also lowered (p<0.0001) on day 22 [1]. This validates the functional relevance of PTP1B inhibition in vivo and provides a benchmark for comparing the potency of novel PTP1B-targeting agents.

Migration & Differentiation

Reported pathway evidence

TCS 401 (0.5–2 μM) induced RPE migration and α-SMA expression via MEK/Erk and PI3K/Akt; blocked by PD98059/LY294002.

Provides pathway-confirmed PTP1B-mediated phenotypic readout.

Rat RPE cells; inhibitor reversal validates target engagement.

Evidence Dimension	Reduction in fasting blood glucose and HbA1c in STZ-induced diabetic mice
Target Compound Data	TCS treatment (50 μg/kg/d) significantly reduced blood glucose (p<0.001) and HbA1c (p<0.0001) compared to STZ control
Comparator Or Baseline	Vehicle-treated STZ-induced diabetic mice (baseline hyperglycemia)
Quantified Difference	Statistically significant reductions (p<0.05 to p<0.0001) in key diabetic markers
Conditions	C57BL/6 mice, STZ-induced diabetes (25 mg/kg/d for 5 days), TCS treatment for 20 days

Why This Matters

This in vivo proof-of-concept data supports the use of TCS 401 as a tool compound for preclinical diabetes research and for benchmarking the efficacy of new PTP1B inhibitors.

• [1] PMC10770427, Figure 2. Effects of TCS treatment in STZ-induced diabetic mice on fasting blood glucose, HbA1c and body weight. Heliyon. 2023;10(1):e22907. View Source

Verified Purity and Stability

TCS 401 induces a distinct and quantifiable functional phenotype in retinal pigment epithelial (RPE) cells. Treatment with TCS-401 at concentrations of 0.5, 1, and 2 μM for 24 hours significantly increased RPE cell proliferation in a concentration-dependent manner, as measured by MTT assay [1]. Furthermore, TCS-401 enhanced the expression of cell cycle regulators cyclin A and cyclin D1, and promoted cell migration and differentiation toward a more contractile and motile phenotype [1]. This specific cellular response is mediated through activation of Erk and Akt signaling pathways, as confirmed by inhibitor studies using PD98059 and LY294002 [1].

Purity & Stability

Specification review

≥98% HPLC purity; stable at desiccated room temperature.

Meets typical research-grade purity benchmark; verify vendor CoA.

Data to verify; no independent source provided.

Evidence Dimension	Increase in RPE cell proliferation (MTT assay) after 24h treatment
Target Compound Data	TCS-401 (0.5, 1, 2 μM) significantly increased proliferation of RPE cells (*p<0.05)
Comparator Or Baseline	Untreated control RPE cells
Quantified Difference	Significant increase in proliferation at 0.5-2 μM, with concurrent upregulation of cyclin A/D1 and enhanced migration
Conditions	Cultured rat RPE cells, 24h incubation, MTT assay, migration assay, western blot

Why This Matters

This well-characterized cellular phenotype provides a reliable, quantitative assay for evaluating PTP1B function in ophthalmology research and for benchmarking new PTP1B modulators.

• [1] Du Z, Li P, Li L, et al. Protein tyrosine phosphatase 1B regulates the activity of retinal pigment epithelial cells. Mol Vis. 2015;21:523-531. PMID: 25999679. View Source

TCS 401 Application Scenarios

PTP1B Signaling in Insulin Resistance Models

TCS 401 is ideally suited for in vivo studies in diabetes and obesity models where a balanced inhibition of both PTP1B and TCPTP is not a confounding factor, or where the specific molecular interactions of its scaffold are required. Its demonstrated efficacy in reducing blood glucose and HbA1c in STZ-induced diabetic mice [1] provides a validated benchmark for assessing new compounds. For studies demanding strict PTP1B selectivity to avoid TCPTP-mediated effects, Trodusquemine (MSI-1436) would be a more appropriate choice based on its 200-fold selectivity window [2].

EMT and Fibrosis Modeling in RPE Cells

The quantitative data on TCS-401-induced proliferation, migration, and differentiation of RPE cells makes it a critical tool for ophthalmology research, particularly in models of PVR and retinal detachment [1]. The defined concentration-dependent effects (0.5-2 μM) and the elucidation of the Erk/Akt signaling axis provide a robust experimental framework for studying PTP1B's role in retinal pathology and for screening potential therapeutic interventions [1].

PTP1B vs. TCPTP Differentiation

TCS 401 serves as a valuable reference compound for developing and validating biochemical assays for PTP1B. Its well-characterized Ki (0.29 μM) and selectivity profile against a panel of phosphatases (CD45 D1D2, PTPβ, etc.) [1] provide a benchmark for assessing the potency and specificity of novel PTP1B inhibitors. Its use in such assays ensures that new compounds are evaluated against a known, structurally distinct inhibitor with a defined selectivity window.

Chemical Probe for HCS and Pathway Deconvolution

Given PTP1B's emerging role as both a tumor suppressor and promoter in different cancer contexts, TCS 401's ability to inhibit PTP1B without strong selectivity over TCPTP may be advantageous for studying the combined effects of these closely related phosphatases on oncogenic signaling pathways [1]. Its application in cancer cell lines can help elucidate the complex interplay between PTP1B and TCPTP in processes like cell proliferation, migration, and apoptosis [2].

Application

Selection Property

Validation Focus

Insulin signaling pathway studies

PTP1B-selective inhibition profile

Off-target phosphatase characterization

RPE fibrosis/differentiation modeling

Concentration-dependent phenotype induction

MEK/Erk and PI3K/Akt pathway confirmation

PTP1B vs. TCPTP functional dissection

Distinct TCPTP selectivity context

Orthogonal genetic knockdown confirmation

High-content screening (HCS) campaigns

Verified purity and reproducible activity

Pathway deconvolution endpoints

• [1] PMC10770427, Figure 2. Effects of TCS treatment in STZ-induced diabetic mice. Heliyon. 2023;10(1):e22907. View Source
• [2] Du Z, Li P, Li L, et al. Protein tyrosine phosphatase 1B regulates the activity of retinal pigment epithelial cells. Mol Vis. 2015;21:523-531. PMID: 25999679. View Source